Cas no 916809-14-8 (N-Propylphosphorothioic triamide)

• Product Name: N-Propylphosphorothioic triamide
• CAS No: 916809-14-8
• MF: C₃H₁₂N₃PS
• MW: 153.186239242554
• CID: 4551454
• PubChem ID: 56623889
• Update Time: 2025-08-05

N-Propylphosphorothioic triamide Chemical and Physical Properties

Names and Identifiers

• N-diaminophosphinothioylpropan-1-amine
• N-(n-propyl) thiophosphoric triamide
• N-Propylphosphorothioic triamide
• EC 618-780-1
• Phosphorothioic triamide, N-propyl-
• Phosphorothioic triamide, N-apropyl-
• NPTPT
• DTXSID501020961
• n-n-propylthiophosphoric triamide
• SCHEMBL180785
• NS00008040
• MPOFVZMCKSOGHZ-UHFFFAOYSA-N
• 916809-14-8

• Inchi： 1S/C3H12N3PS/c1-2-3-6-7(4,5)8/h2-3H2,1H3,(H5,4,5,6,8)
• InChI Key： MPOFVZMCKSOGHZ-UHFFFAOYSA-N
• SMILES： S=P(N)(N)NCCC

Computed Properties

• Exact Mass: 153.04895557g/mol
• Monoisotopic Mass: 153.04895557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 96.2

Additional information on N-Propylphosphorothioic triamide

N-Propylphosphorothioic Triamide: A Comprehensive Overview

N-Propylphosphorothioic Triamide, also known by its CAS number 916809-14-8, is a compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of phosphorothioic triamides, which are derivatives of phosphorus-containing organic compounds. Its structure consists of a central phosphorus atom bonded to three amide groups and a propyl chain, making it a versatile molecule with unique chemical properties.

The synthesis of N-Propylphosphorothioic Triamide involves a series of carefully controlled reactions, often starting from phosphorus-based precursors. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, which is crucial for its increasing demand in various industries. The compound's structure allows for a wide range of functionalization, making it suitable for applications in agriculture, pharmaceuticals, and materials science.

One of the most notable applications of N-Propylphosphorothioic Triamide is in the field of pest control. Studies have shown that this compound exhibits potent insecticidal activity, particularly against agricultural pests such as aphids and beetles. Its effectiveness stems from its ability to interfere with the nervous system of insects, leading to paralysis and eventual death. This property has made it a valuable component in the development of eco-friendly pesticides that are less harmful to non-target species compared to traditional chemical pesticides.

In addition to its pesticidal applications, N-Propylphosphorothioic Triamide has also found use in the pharmaceutical industry. Research indicates that this compound possesses anti-inflammatory and antioxidant properties, which could be harnessed for the development of new drugs targeting chronic diseases such as arthritis and cardiovascular disorders. Recent studies have explored its potential as a therapeutic agent in reducing inflammation by modulating key signaling pathways involved in immune responses.

The chemical stability and bioavailability of N-Propylphosphorothioic Triamide are critical factors influencing its efficacy in different applications. Scientists have conducted extensive research on optimizing its formulation to enhance its stability under various environmental conditions. For instance, encapsulation techniques such as microencapsulation have been employed to protect the compound from degradation during storage and transportation, ensuring its prolonged shelf life and consistent performance.

Another area where N-Propylphosphorothioic Triamide has shown promise is in materials science. Its unique chemical structure allows it to act as a versatile building block for constructing advanced materials with tailored properties. For example, researchers have investigated its use as a precursor for synthesizing novel polymers and nanoparticles with applications in drug delivery systems and sensors. These materials exhibit enhanced mechanical strength, thermal stability, and biocompatibility, making them suitable for use in biomedical devices and electronic components.

The environmental impact of N-Propylphosphorothioic Triamide is another critical aspect that has been extensively studied. While it offers numerous benefits, there is growing concern about its potential toxicity to aquatic organisms and soil microorganisms. Recent studies have focused on assessing its biodegradability under different environmental conditions and developing strategies to mitigate any adverse effects. These efforts aim to ensure that the compound can be used responsibly without causing harm to ecosystems.

In conclusion, N-Propylphosphorothioic Triamide, with its CAS number 916809-14-8, represents a multifaceted compound with diverse applications across various industries. From pest control to pharmaceuticals and materials science, its unique chemical properties continue to drive innovative research and development. As scientists uncover new insights into its structure-function relationships and optimize its formulations for different uses, this compound is poised to play an even more significant role in addressing global challenges in health, agriculture, and technology.